Cas no 1805123-92-5 (4-Chloro-3-methyl-5-(trifluoromethyl)aniline)

• Product Name: 4-Chloro-3-methyl-5-(trifluoromethyl)aniline
• CAS No: 1805123-92-5
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• CID: 4789391
• Update Time: 2025-10-29

4-Chloro-3-methyl-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-methyl-5-(trifluoromethyl)aniline

• Inchi： 1S/C8H7ClF3N/c1-4-2-5(13)3-6(7(4)9)8(10,11)12/h2-3H,13H2,1H3
• InChI Key： HVAGTCGLOPMTQR-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Additional information on 4-Chloro-3-methyl-5-(trifluoromethyl)aniline

Comprehensive Overview of 4-Chloro-3-methyl-5-(trifluoromethyl)aniline (CAS No. 1805123-92-5)

4-Chloro-3-methyl-5-(trifluoromethyl)aniline (CAS No. 1805123-92-5) is a specialized aromatic amine compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and agrochemicals. This compound, characterized by its unique trifluoromethyl and chloro substituents, is widely utilized as a key intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, C8H7ClF3N, offers exceptional reactivity, making it a valuable building block for researchers and industrial applications.

The growing demand for fluorinated compounds in modern chemistry has positioned 4-Chloro-3-methyl-5-(trifluoromethyl)aniline as a critical component in drug discovery and material science. Recent studies highlight its role in the development of pharmaceutical intermediates, particularly in the synthesis of antimicrobial agents and herbicides. The trifluoromethyl group, known for enhancing metabolic stability and lipophilicity, is a sought-after feature in medicinal chemistry, aligning with current trends in precision medicine and sustainable agriculture.

In the context of green chemistry, researchers are increasingly exploring eco-friendly synthetic routes for 4-Chloro-3-methyl-5-(trifluoromethyl)aniline. Innovations such as catalytic fluorination and microwave-assisted synthesis have been proposed to reduce waste and energy consumption. These advancements resonate with the global push for sustainable chemical manufacturing, a topic frequently searched in academic and industrial forums.

Another area of interest is the compound’s potential in electronic materials. The trifluoromethyl group contributes to electron-withdrawing properties, making it suitable for applications in organic semiconductors and OLEDs. As the demand for flexible electronics grows, 4-Chloro-3-methyl-5-(trifluoromethyl)aniline is being investigated for its role in next-generation optoelectronic devices.

From a commercial perspective, the compound’s CAS No. 1805123-92-5 is often queried in supplier databases, reflecting its industrial relevance. Manufacturers emphasize high-purity grades (>98%) to meet the stringent requirements of pharmaceutical GMP and agrochemical formulations. Analytical techniques such as HPLC and GC-MS are routinely employed to ensure quality control, addressing the need for reliable chemical standards in research and production.

In summary, 4-Chloro-3-methyl-5-(trifluoromethyl)aniline stands at the intersection of innovation and practicality. Its versatility in organic synthesis, coupled with emerging applications in biomedicine and advanced materials, ensures its continued prominence in scientific and industrial communities. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and technology.